(1H-indol-6-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone

• IUPAC Name: 1H-indol-6-yl-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone
• InChI: InChI=1S/C15H13N3O2S/c19-14(11-2-1-10-3-4-16-13(10)7-11)18-8-12(9-18)20-15-17-5-6-21-15/h1-7,12,16H,8-9H2
• InChI Key: JTUMRNVVBZEGOE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC3=C(C=C2)C=CN3)OC4=NC=CS4
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol
• CAS No.: 1797741-92-4

Description

(1H-indol-6-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone is a compound that has been widely studied for its potential applications in scientific research. This compound is a member of the azetidinone family and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Antimicrobial and Anticancer Agents

Synthesis and Biological Activity : A study synthesized Schiff base indole derivatives bearing 1,3,4-oxadiazole thiazolidinone and azetidinone moieties, demonstrating their effectiveness as antimicrobial, antioxidant, antituberculosis, and anticancer agents. Compound 4a showed excellent antibacterial and radical scavenging activities, while compound 5a revealed efficient antifungal activity. In addition, compound 4a was found to be most active against the H37Rv strain of Mycobacterium tuberculosis. Methoxy compounds 4e and 6e manifested remarkable cytotoxic activity against three tumor cell lines, highlighting the potential of these synthesized compounds in addressing various microbial and cancer-related challenges (Verma, Saundane, & Meti, 2019).

Synthesis and Characterization of Novel Compounds

Novel Compounds Synthesis : Novel compounds, including (4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone and (4-amino-2-(4-chlorophenyl)amino)thiazol-5-yl)(thiophene-2-yl)methanone, were synthesized and characterized. These compounds underwent structural optimization and theoretical vibrational spectra interpretation using density functional theory calculations. The study provided insights into the antibacterial activity of these compounds, further contributing to the development of potential antimicrobial agents (Shahana & Yardily, 2020).

Antibacterial and Anticancer Synthesis

Antibacterial and Anticancer Synthesis : Another research focused on the synthesis of substituted [[3(S)-(acylamino)-2-oxo-1-azetidinyl]oxy]acetic acids, revealing significant activity against Gram-negative bacteria. This study underscores the potential of these compounds in developing new classes of antibiotics targeting specific bacterial strains, demonstrating the versatility and applicability of compounds related to "(1H-indol-6-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone" in medicinal chemistry (Woulfe & Miller, 1985).